Cas no 61822-84-2 (3H-1,2,3-Triazolo[4,5-b]pyridine, 1-oxide)
61822-84-2 structure
Product Name:3H-1,2,3-Triazolo[4,5-b]pyridine, 1-oxide
CAS No:61822-84-2
MF:C5H4N4O
MW:136.111459732056
CID:1630228
PubChem ID:11679824
Update Time:2025-04-21
3H-1,2,3-Triazolo[4,5-b]pyridine, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,3-Triazolo[4,5-b]pyridine, 1-oxide
- 1-hydroxytriazolo[4,5-b]pyridine
- 1-hydroxyazabenzotriazole
- 61822-84-2
- BSXPDVKSFWQFRT-UHFFFAOYSA-N
- DTXSID20470468
- triazolopyridiniumolate
- SCHEMBL74829
-
- Inchi: 1S/C5H4N4O/c10-9-4-2-1-3-6-5(4)7-8-9/h1-3,10H
- InChI Key: BSXPDVKSFWQFRT-UHFFFAOYSA-N
- SMILES: ON1C2C=CC=NC=2N=N1
Computed Properties
- Exact Mass: 136.03862
- Monoisotopic Mass: 136.03851076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 63.8Ų
Experimental Properties
- PSA: 68.51
3H-1,2,3-Triazolo[4,5-b]pyridine, 1-oxide Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
61822-84-2 (3H-1,2,3-Triazolo[4,5-b]pyridine, 1-oxide) Related Products
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